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Compound of Interest

Compound Name: 2-Furylacetone

Cat. No.: B1296154

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Furylacetone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

e Name: 2-Furylacetone

e Synonyms: 1-(2-Furanyl)-2-propanone, 2-Acetylfuran methyl ketone
e CAS Number: 6975-60-6

Hazard Summary: 2-Furylacetone is classified as a hazardous chemical.[1][2][3] It is harmful if
swallowed, toxic in contact with skin, and may be fatal if inhaled.[2][3] It causes serious eye
irritation and may cause skin and respiratory irritation.[1][4][5] It is a combustible liquid and has
a noticeable stench.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required PPE for handling 2-Furylacetone.
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield
should be worn over goggles,
especially when there is a risk

of splashing.[6]

Skin and Body Protection

Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is
recommended.[7] Wear
compatible chemical-resistant
gloves (e.g., nitrile) to prevent
skin exposure.[2] Always
inspect gloves before use and
change them immediately

upon contamination.

Respiratory Protection

Use in a certified chemical

fume hood

All handling of 2-Furylacetone
should be conducted in a well-
ventilated laboratory, inside a
certified chemical fume hood to
minimize inhalation exposure.
[3][7] If a fume hood is not
available or if there is a risk of
exceeding exposure limits, a
NIOSH-approved respirator
with an appropriate cartridge
should be used.[8]

Footwear

Closed-toe shoes

Shoes must cover the entire

foot to protect against spills.[7]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Handling:

o Before handling, ensure all necessary PPE is correctly worn.[7]
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1][3]

e Conduct all manipulations of 2-Furylacetone within a certified chemical fume hood to
prevent inhalation of vapors.[3][7]

e Ground all equipment to prevent static discharge, as the vapor may form explosive mixtures
with air.

» Avoid contact with skin and eyes. In case of contact, immediately follow the first aid
procedures outlined below.[2]

e Do not eat, drink, or smoke in the handling area.[3]

2. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3]
o Keep away from heat, sparks, open flames, and hot surfaces.[3]

o Store locked up.[3]

¢ Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[3]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult
Inhalation or has stopped, administer artificial respiration.

Immediately call a POISON CENTER or doctor.

[2](3]

Take off immediately all contaminated clothing.
i Wash the affected area with plenty of soap and
Skin Contact _ -
water for at least 15 minutes. If skin irritation

persists, call a physician.[1][2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[1](21[3]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Immediately call a POISON CENTER or
doctor.[3][8]

Disposal Plan

All waste containing 2-Furylacetone must be treated as hazardous waste.
1. Waste Segregation and Collection:

o Designated Waste Container: All waste containing 2-Furylacetone, including residual
amounts in empty containers, contaminated PPE (gloves, etc.), and absorbent materials
used for spills, must be collected in a designated and properly labeled hazardous waste
container.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the name
"2-Furylacetone”.

2. Disposal Procedure:
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» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][3]

» Do not dispose of down the drain or into the environment.[2]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[3]

Quantitative Data Summary

Property Value

Appearance Pale yellow to yellow clear liquid

Melting Point 28 - 30 °C (82.4 - 86 °F)[4]

Boiling Point 179 - 180 °C (354.2 - 356 °F) at 760 mmHg[4]
Flash Point 65 °C (149 °F) - closed cup[4]

Specific Gravity 1.074 - 1.080 @ 25 °C[4]

Vapor Pressure 0.938 mmHg @ 25 °C (estimated)[4]

Experimental Workflow
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Workflow for Handling 2-Furylacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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